Cas no 320424-28-0 (3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole
• CAS No: 320424-28-0
• MF: C₉H₆Br₂FN₃
• MW: 334.970443248749
• MDL: MFCD01568875
• CID: 4712630
• Update Time: 2025-08-05

3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole
• 3,5-dibromo-1-(4-fluorobenzyl)-1H-1,2,4-triazole
• 3,5-Dibromo-1-(4-fluoro-benzyl)-1H-[1,2,4]triazole
• 3,5-Dibromo-1-(4-fluorobenzyl)-1H-[1,2,4]triazole
• 3,5-dibromo-1-[(4-fluorophenyl)methyl]-1,2,4-triazole

• MDL： MFCD01568875
• Inchi： 1S/C9H6Br2FN3/c10-8-13-9(11)15(14-8)5-6-1-3-7(12)4-2-6/h1-4H,5H2
• InChI Key： GVAUUMTWEGFRGT-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC1C=CC(=CC=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 30.7

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 441.6±47.0 °C at 760 mmHg
• Flash Point: 220.9±29.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole

Comprehensive Analysis of 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole (CAS No. 320424-28-0)

The compound 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole (CAS No. 320424-28-0) is a halogenated 1,2,4-triazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring bromine and fluorine substituents, this compound exhibits remarkable potential in drug discovery and material science applications. Researchers are particularly interested in its heterocyclic framework, which is known to contribute to bioactivity and stability in various environments.

In recent years, the demand for halogenated triazoles has surged due to their versatility in medicinal chemistry. The presence of 3,5-dibromo and 4-fluorobenzyl groups in this compound enhances its electronic properties, making it a candidate for enzyme inhibition studies. This aligns with current trends in targeting kinase pathways and metabolic disorders, topics frequently searched in academic and industrial databases. The compound's CAS No. 320424-28-0 is often queried alongside terms like "triazole synthesis" and "fluorophenyl derivatives," reflecting its relevance in synthetic organic chemistry.

From a structural perspective, the 1,2,4-triazole core of this molecule is pivotal for its interactions with biological targets. The bromine atoms at positions 3 and 5 increase lipophilicity, potentially improving membrane permeability—a critical factor in drug delivery systems. Meanwhile, the 4-fluorophenyl moiety introduces steric and electronic effects that can modulate binding affinity. These features are frequently discussed in forums and publications focusing on structure-activity relationships (SAR), a hot topic in computational chemistry and molecular modeling.

Applications of 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole extend beyond pharmaceuticals. Its stability under varying pH conditions makes it suitable for material science applications, such as polymeric additives or corrosion inhibitors. Searches for "triazole-based materials" often highlight its potential in these fields. Additionally, the compound's fluorescence properties—attributed to the fluorophenyl group—are explored in sensor development, another trending area in nanotechnology.

Environmental and safety considerations are also part of the discourse around this compound. While not classified as hazardous under standard regulations, its halogenated structure prompts studies on biodegradability and eco-friendly synthesis methods. These align with global interest in green chemistry and sustainable manufacturing, as evidenced by rising search volumes for terms like "halogen-free alternatives" and "green synthesis of triazoles."

In summary, 3,5-Dibromo-1-[(4-fluorophenyl)methyl]-1H-1,2,4-triazole (CAS No. 320424-28-0) represents a multifaceted compound with applications spanning drug design, material engineering, and environmental science. Its structural motifs and functional groups continue to inspire research, addressing both traditional challenges and emerging trends in science and technology.